4-((4-(Benzyloxy)phenyl)ethynyl)-2-chloropyrimidine

• Molecular Formula: C19H13ClN2O
• Molecular Weight: 320.8 g/mol
• IUPAC Name: 2-chloro-4-[2-(4-phenylmethoxyphenyl)ethynyl]pyrimidine
• InChI: InChI=1S/C19H13ClN2O/c20-19-21-13-12-17(22-19)9-6-15-7-10-18(11-8-15)23-14-16-4-2-1-3-5-16/h1-5,7-8,10-13H,14H2
• InChI Key: WSDILMMZFNUKFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C#CC3=NC(=NC=C3)Cl

Description

4-((4-(Benzyloxy)phenyl)ethynyl)-2-chloropyrimidine is a useful research compound. Its molecular formula is C19H13ClN2O and its molecular weight is 320.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 250 mL round-bottomed flask was charged 1-(benzyloxy)-4-ethynylbenzene (2.0540 g, 9.86 mmol) and tetrahydrofuran (49.3 ml). 2,4-Dichloropyrimidine (1.469 g, 9.86 mmol), bis(triphenylphosphine)palladium(II) dichloride (0.346 g, 0.493 mmol), copper(I) iodide (0.033 ml, 0.986 mmol), and triethylamine (4.12 ml, 29.6 mmol) were added. The reaction was heated to 45° C. overnight. Silica gel (approx. 15 g) was added, and the reaction concentrated. The reaction was purified by flash chromatography (10% ethyl acetate:hexanes for 10 minutes, then to 30% ethyl acetate:hexanes over 30 minutes, then to 50% ethyl acetate in hexanes over 5 minutes, then to 100% ethyl acetate over 5 minutes.) to provide the title compound. MS (ESI) m/e 321 (M+H)+.